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Compound of Interest

N-Benzyl-2-bromo-N-
Compound Name:
methylbenzamide

Cat. No.: B040479

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Benzyl-2-bromo-N-
methylbenzamide, including its chemical identity, physicochemical properties, a detailed
experimental protocol for its synthesis, and a logical workflow for its preparation. This
document is intended to serve as a valuable resource for professionals in the fields of chemical
research and drug development.

Chemical Identity and Structure

IUPAC Name: N-benzyl-2-bromo-N-methylbenzamide[1]
Molecular Structure:

The structure of N-Benzyl-2-bromo-N-methylbenzamide consists of a central benzamide
core. The benzene ring of the benzoyl group is substituted with a bromine atom at the ortho (2-)
position. The amide nitrogen is substituted with both a methyl group and a benzyl group.
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Physicochemical Data

The following table summarizes the key physicochemical properties of N-Benzyl-2-bromo-N-
methylbenzamide.

Property Value Reference
Molecular Formula C15H14BrNO [1]
Molecular Weight 304.18 g/mol [1]

CAS Number 124461-28-5 [1]
Appearance Solid (predicted)

InChl=1S/C15H14BrNO/c1-
17(11-12-7-3-2-4-8-

InChl [1]
12)15(18)13-9-5-6-10-

14(13)16/h2-10H,11H2,1H3

CN(CC1=CC=CC=C1)C(=0)C
SMILES [1]
2=CC=CC=C2Br

Experimental Protocol: Synthesis of N-Benzyl-2-
bromo-N-methylbenzamide
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The synthesis of N-Benzyl-2-bromo-N-methylbenzamide can be achieved through a two-step
process involving the formation of 2-bromobenzoyl chloride followed by its reaction with N-
benzylmethylamine. This method is a standard procedure for the preparation of N,N-
disubstituted benzamides.

Step 1: Synthesis of 2-Bromobenzoyl Chloride

This procedure is adapted from the general synthesis of benzoyl chlorides from benzoic acids.

e Reagents and Materials:

o 2-Bromobenzoic acid

o Thionyl chloride (SOCI2) or Oxalyl chloride ((COCI)2)

o Anhydrous dichloromethane (DCM) or another suitable inert solvent

o Round-bottom flask

o Reflux condenser

o Magnetic stirrer and stir bar

o Heating mantle

o Distillation apparatus

e Procedure:

o In a dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-
bromobenzoic acid in anhydrous DCM.

o Slowly add an excess of thionyl chloride (typically 2-3 equivalents) to the solution at room
temperature. A catalytic amount of dimethylformamide (DMF) can be added to facilitate the
reaction.

o Attach a reflux condenser and heat the reaction mixture to reflux (approximately 40 °C for
DCM).
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o Monitor the reaction progress by thin-layer chromatography (TLC) or by observing the
cessation of gas evolution (HCI and SO2).

o Once the reaction is complete, allow the mixture to cool to room temperature.

o Remove the excess thionyl chloride and solvent under reduced pressure using a rotary
evaporator.

o The crude 2-bromobenzoyl chloride can be purified by distillation under reduced pressure
or used directly in the next step.

Step 2: Synthesis of N-Benzyl-2-bromo-N-methylbenzamide
This procedure outlines the acylation of N-benzylmethylamine with 2-bromobenzoyl chloride.
e Reagents and Materials:
o 2-Bromobenzoyl chloride (from Step 1)
o N-Benzylmethylamine
o A non-nucleophilic base (e.g., triethylamine or pyridine)
o Anhydrous dichloromethane (DCM) or another suitable inert solvent
o Round-bottom flask
o Addition funnel
o Magnetic stirrer and stir bar
o |ce bath
o Separatory funnel
o Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

o Silica gel for column chromatography
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e Procedure:

o In a round-bottom flask, dissolve N-benzylmethylamine and the non-nucleophilic base
(typically 1.1-1.5 equivalents) in anhydrous DCM.

o Cool the flask in an ice bath to 0 °C.
o Dissolve the 2-bromobenzoyl chloride in anhydrous DCM and add it to an addition funnel.

o Add the 2-bromobenzoyl chloride solution dropwise to the cooled amine solution with
vigorous stirring.

o After the addition is complete, remove the ice bath and allow the reaction mixture to warm
to room temperature. Continue stirring for several hours or until the reaction is complete
as monitored by TLC.

o Quench the reaction by adding water or a saturated aqueous solution of sodium
bicarbonate.

o Transfer the mixture to a separatory funnel and separate the organic layer.

o Wash the organic layer sequentially with dilute aqueous HCI, saturated aqueous sodium
bicarbonate, and brine.

o Dry the organic layer over an anhydrous drying agent, filter, and concentrate the solvent
under reduced pressure to obtain the crude product.

o Purify the crude N-Benzyl-2-bromo-N-methylbenzamide by silica gel column
chromatography using an appropriate solvent system (e.g., a mixture of hexanes and ethyl
acetate).

Synthetic Workflow Diagram

The following diagram illustrates the logical flow of the synthetic procedure described above.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt
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and industry. Email: info@benchchem.com
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